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Pyrocatechol, also known as 1, 2-benzenediol or 2-hydroxyphenol, belongs to the class of organic compounds known as catechols. Catechols are compounds containing a 1, 2-benzenediol moiety. Pyrocatechol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Pyrocatechol has been found throughout most human tissues, and has also been primarily detected in saliva, feces, urine, and blood. Within the cell, pyrocatechol is primarily located in the mitochondria and cytoplasm. Pyrocatechol participates in a number of enzymatic reactions. In particular, Normetanephrine and pyrocatechol can be biosynthesized from norepinephrine and guaiacol; which is catalyzed by the enzyme catechol O-methyltransferase. In addition, Metanephrine and pyrocatechol can be biosynthesized from epinephrine and guaiacol through its interaction with the enzyme catec...